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Compound of Interest

2-(hydroxymethyl)-5-
Compound Name:
methoxybenzonitrile

Cat. No.: B8708745

Executive Summary & Immediate Action

2-(hydroxymethyl)-5-methoxybenzonitrile (CAS 210037-87-9) is a functionalized aromatic
nitrile. For disposal purposes, it must be classified as a Hazardous Organic Solid.

Core Directive: Under no circumstances should this compound be disposed of via municipal
drains or general trash. The presence of the nitrile group (-CN) necessitates incineration as the
only acceptable final disposal method to prevent environmental cyanogen release.

Immediate Waste Classification:

» Waste Stream: Organic Hazardous Waste (Solid or Liquid).

» RCRA Status: Non-listed (unless characteristic); treat as Toxic/Reactive pending profile.
o Disposal Method: High-temperature incineration.

Chemical Profile & Hazard Assessment

Understanding the molecular behavior of this compound is critical for safe handling. The
molecule contains two key functional groups that dictate its reactivity and disposal: a nitrile
group (potential for hydrolysis to acid/amide) and a hydroxymethyl group (polar reactivity).
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Property Specification

Chemical Name 2-(hydroxymethyl)-5-methoxybenzonitrile
CAS Number 210037-87-9

Molecular Formula CoHoNO2

Molecular Weight 163.17 g/mol

Physical State Solid (Powder)

Soluble in DMSO, Methanol, Acetonitrile;

Solubility . .
Sparingly soluble in water.[1]

Acute Toxicity (Oral/Dermal/Inhalation),

Primary Hazards (GHS
Y ( ) Skin/Eye Irritation, STOT-SE (Respiratory).

Pre-Disposal Protocol: Segregation & Packaging[2]
A. Chemical Incompatibility (Segregation)

You must segregate this compound from the following classes to prevent uncontrolled reactions
in the waste container:

o Strong Acids (e.g., HCI, H2S0Oa): Acidic conditions can catalyze the hydrolysis of the nitrile
group to an amide or carboxylic acid, releasing heat.

o Strong Bases (e.g., NaOH): Basic conditions also drive hydrolysis and can cause runaway
exothermic reactions.

o Strong Oxidizers (e.g., Permanganates, Peroxides): Risk of fire or explosion due to the
oxidizable benzylic alcohol and methoxy groups.

B. Packaging Requirements

e Solid Waste: Double-bag in heavy-duty polyethylene bags (minimum 4 mil) or place in a
wide-mouth HDPE jar. Label as "Hazardous Waste - Solid Toxic."

» Liquid Waste (Rinsates): Collect in a chemically resistant HDPE or glass carboy. Do not use
metal containers if acidic co-contaminants are present.
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Disposal Methodology
Workflow 1: Solid Waste (Excess Reagent)

o Step 1: Transfer the solid substance into a dedicated hazardous waste container.
o Step 2: Ensure the container is labeled with the full chemical name (no abbreviations).
o Step 3: Tightly cap the container.

o Step 4: Move to the Satellite Accumulation Area (SAA).

Workflow 2: Liquid Waste (Stock Solutions & Rinsates)

o Step 1: Dissolve residual solids in a compatible solvent. DMSO or Methanol are preferred
due to high solubility.

o Step 2: Transfer the solution to the "Organic Solvents" waste carboy.

o Step 3: Triple-rinse the original vessel with the solvent, adding all rinsates to the waste
carboy.

o Step 4: Deface the original container label and dispose of the empty container as
"Chemically Contaminated Debris" or glass waste, depending on facility rules.

Visualization: Waste Segregation Logic

The following diagram illustrates the decision logic for segregating this specific nitrile derivative.
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Caption: Decision matrix for segregating 2-(hydroxymethyl)-5-methoxybenzonitrile waste

streams based on physical state and solvent compatibility.

Emergency Spill Procedures

In the event of a spill, immediate containment is required to prevent respiratory exposure to

dust or contact with skin.

Spill Response Protocol

o Evacuate & Ventilate: Remove personnel from the immediate area. If powder is airborne,

allow dust to settle.
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o PPE Donning: Wear nitrile gloves (double-gloved recommended), safety goggles, and a lab
coat. A N95 dust mask or half-face respirator is required if dust is visible.

¢ Containment:

o Dry Spill: Do not sweep dry. Cover with a wet paper towel (dampened with water or
methanol) to prevent dust generation, then scoop into a waste bag.

o Wet Spill: Absorb with vermiculite, sand, or a commercial spill pad.

o Decontamination: Clean the surface with a soap/water solution followed by a methanol wipe
to remove organic residues.

Visualization: Spill Response Workflow
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Caption: Operational workflow for containing and cleaning spills of 2-(hydroxymethyl)-5-
methoxybenzonitrile.

Regulatory Compliance (RCRA)

While 2-(hydroxymethyl)-5-methoxybenzonitrile is not explicitly "P-listed" or "U-listed" by
specific name in 40 CFR 261.33, it must be characterized by the generator.

o Characteristic of Reactivity (D0O03): Nitriles can liberate toxic gas (cyanide) when exposed to
strong pH conditions. While this compound is relatively stable, conservative classification
suggests treating it as a reactive or toxic hazard.

o Generator Status: Ensure your facility's hazardous waste profile lists "Organic Nitriles" to
permit proper incineration.
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o Disposal Code: If no specific code applies, use the state-specific code for "Non-RCRA
Regulated Hazardous Waste" or characterize as D003 if reactivity is suspected in your
specific mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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